Cas no 2755719-85-6 (2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol
• CAS No: 2755719-85-6
• MF: C₉H₈Cl₂F₂O₂
• MW: 257.06
• CID: 5081259
• Update Time: 2026-03-01

2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol

• Inchi： 1S/C9H8Cl2F2O2/c1-15-8-4(7(14)9(10)11)2-3-5(12)6(8)13/h2-3,7,9,14H,1H3
• InChI Key： MOCCRRXESICFPH-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(O)C(Cl)Cl)=C(OC)C=1F

Additional information on 2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol

Comprehensive Overview of 2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol (CAS No. 2755719-85-6)

The compound 2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol (CAS No. 2755719-85-6) is a specialized organofluorine and organochlorine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of dichloro and difluoro substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery and crop protection, aligning with the growing demand for sustainable chemistry solutions.

In recent years, the scientific community has shown heightened interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The 3,4-difluoro-2-methoxyphenyl moiety in this compound is particularly noteworthy, as it mimics motifs found in FDA-approved drugs targeting central nervous system (CNS) disorders. This connection has spurred investigations into its potential as a neurological drug precursor, especially amid rising global concerns about neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the ethanol functional group in CAS 2755719-85-6 offers versatile modification opportunities. It can undergo esterification, oxidation, or etherification reactions, making it adaptable for structure-activity relationship (SAR) studies. Laboratories focusing on green chemistry principles are particularly interested in optimizing its synthesis to minimize hazardous byproducts, reflecting the industry's shift toward eco-friendly manufacturing.

The compound's methoxy group contributes to its lipophilicity, a critical factor in drug membrane permeability. This property has drawn attention from oncology researchers exploring targeted cancer therapies, where controlled cellular uptake is essential. Computational studies using AI-driven molecular modeling tools have predicted favorable interactions with certain kinase enzymes, though experimental validation remains ongoing.

Analytical characterization of 2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol typically involves advanced techniques like NMR spectroscopy (particularly 19F-NMR for fluorine detection), mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is crucial for preclinical studies. The compound's stability under various pH conditions and thermal profiles is also being documented to support formulation development.

Emerging trends in precision agriculture have highlighted potential applications of this chemical as a pesticide synergist. Its halogenated aromatic structure shows preliminary activity against plant pathogens in in vitro assays, though field trials are needed. This aligns with the agricultural sector's search for low-residue crop protection agents amid tightening environmental regulations worldwide.

Supply chain transparency for CAS 2755719-85-6 has become a priority, with manufacturers adopting blockchain technology for chemical traceability. This addresses the pharmaceutical industry's need for auditable synthetic pathways and quality assurance documentation. Current market research indicates steady growth in demand for such high-purity intermediates, particularly from contract research organizations (CROs).

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. Its ability to potentially serve as a linker component between E3 ligase binders and target proteins is under theoretical evaluation. Such applications could position 2,2-Dichloro-1-(3,4-difluoro-2-methoxyphenyl)ethanol at the forefront of next-generation drug development platforms.